Cas no 2228277-85-6 (5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole)

• Product Name: 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole
• CAS No: 2228277-85-6
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 6369238
• PubChem ID: 165678827
• Update Time: 2025-05-20

5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole
• 2228277-85-6
• EN300-1788958

• Inchi： 1S/C8H9NO/c1-4-6(2)8-5-7(3)9-10-8/h1,5-6H,2-3H3
• InChI Key： NTIIIYQOTBYDRA-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C#C)C

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole

Introduction to 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole (CAS No. 2228277-85-6)

5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228277-85-6, belongs to the oxazole class of molecules, which are known for their broad spectrum of applications in medicinal chemistry. The presence of a butynyl group and a methyl substituent in its structure imparts distinct chemical characteristics that make it a promising candidate for further investigation.

The molecular structure of 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole consists of a five-membered ring containing two oxygen atoms and one nitrogen atom, with a butynyl side chain attached at the 5-position and a methyl group at the 3-position. This configuration allows for diverse interactions with biological targets, making it an attractive scaffold for drug discovery. The triple bond in the butynyl group introduces reactivity that can be exploited in synthetic chemistry, enabling modifications that may enhance its pharmacological properties.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their ability to modulate various biological pathways. Studies have shown that oxazole-containing compounds can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole suggests potential interactions with enzymes and receptors involved in these pathways. For instance, the butynyl group can participate in π-stacking interactions with biomolecules, while the methyl group may influence the compound's solubility and metabolic stability.

One of the most compelling aspects of 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole is its versatility in synthetic chemistry. The triple bond in the butynyl moiety can undergo various reactions, including hydrogenation, oxidation, and coupling reactions, which can be leveraged to introduce additional functional groups or to modify the existing ones. This flexibility allows chemists to tailor the compound's properties for specific applications. For example, cross-coupling reactions such as Suzuki or Heck couplings could be used to attach additional aromatic or heteroaromatic rings, expanding its pharmacological potential.

Recent research has also explored the use of 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules, researchers aim to enhance target specificity and improve pharmacokinetic profiles. Preclinical studies have begun to investigate its effects on various disease models, with promising results in early-phase trials. These studies have highlighted its potential as an anti-inflammatory agent and as a modulator of enzyme activity associated with neurological disorders.

The synthesis of 5-(but-3-yn-2-yl)-3-methyl-1,2-oxazole presents an interesting challenge due to the need to maintain regioselectivity during functionalization. Advanced synthetic techniques such as transition-metal-catalyzed reactions and protecting group strategies have been employed to achieve high yields and purity. These methods are crucial for ensuring that the compound's biological activity is not compromised by impurities or side products.

The chemical properties of 5-(but-3-ylyl)-3-methyl-l , 2 - oxazole, including its solubility and stability under various conditions, are also areas of active investigation. These properties are critical for determining its suitability for different formulations and delivery systems. For instance, modifications to improve water solubility could enhance its bioavailability and therapeutic efficacy. Additionally, studying its stability under different pH conditions could provide insights into its behavior within biological systems.

As our understanding of molecular interactions continues to evolve, compounds like 5-(but - 3 - ynyl) - 3 - methyl - l , 2 - oxazole are expected to play a significant role in the development of new therapies. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. Future research will likely focus on optimizing synthetic routes and exploring novel derivatives that may exhibit enhanced biological activity or improved pharmacokinetic profiles.

In conclusion,5-(but - 3 - ynyl) - 3 - methyl - l , 2 - oxazole (CAS No. 2228277 - 85 - 6) is a fascinating compound with significant potential in pharmaceutical chemistry. Its structural features and reactivity make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research progresses，this molecule is poised to contribute substantially to advancements in medicinal chemistry and drug development.